Cas no 60386-56-3 (1,2-Cyclohexanedione, 3-ethyl-)

1,2-Cyclohexanedione, 3-ethyl- structure
60386-56-3 structure
Product Name:1,2-Cyclohexanedione, 3-ethyl-
CAS No:60386-56-3
MF:C8H12O2
MW:140.179682731628
CID:497866
PubChem ID:12914415
Update Time:2025-04-19

1,2-Cyclohexanedione, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedione, 3-ethyl-
    • 3-ethylcyclohexane-1,2-dione
    • Inchi: 1S/C8H12O2/c1-2-6-4-3-5-7(9)8(6)10/h6H,2-5H2,1H3
    • InChI Key: JZNBXVRETDUASL-UHFFFAOYSA-N
    • SMILES: O=C1C(CCCC1CC)=O

Computed Properties

  • Exact Mass: 140.08376
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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